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Compound of Interest

Compound Name: 1-Hydroxypentan-3-one

Cat. No.: B13458335 Get Quote

Technical Guide to 1-Hydroxypentan-3-one:
Safety and Handling
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 1-Hydroxypentan-3-one. The information is intended to support researchers,

scientists, and professionals in the field of drug development in the safe handling and use of

this chemical compound.

Section 1: Chemical Identification
Proper identification is the first step in ensuring the safe handling of any chemical. The

following table summarizes the key identifiers for 1-Hydroxypentan-3-one.[1]
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Identifier Value

IUPAC Name 1-hydroxypentan-3-one[1]

CAS Number 26574-26-5[1]

Molecular Formula C₅H₁₀O₂[1][2]

Molecular Weight 102.13 g/mol [1]

PubChem CID 11062321[1]

Synonyms
1-hydroxy-3-pentanone,

Hydroxymethylbutanone[1]

Section 2: Hazard Identification
1-Hydroxypentan-3-one is classified as a hazardous substance. The following table outlines

its classification according to the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS).[1]

GHS Classification Hazard Statement Signal Word Pictogram

Flammable liquids

(Category 3)

H226: Flammable

liquid and vapor[1]
Warning 🔥

Skin

corrosion/irritation

(Category 2)

H315: Causes skin

irritation[1]
Warning ❗

Serious eye

damage/eye irritation

(Category 2A)

H319: Causes serious

eye irritation[1]
Warning ❗

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory tract

irritation

H335: May cause

respiratory irritation[1]
Warning ❗
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Section 3: Physical and Chemical Properties
Detailed experimental data on the physical and chemical properties of 1-Hydroxypentan-3-
one are limited. The values presented below are primarily computed properties and should be

used as estimates.

Property Value Source

Molecular Weight 102.13 g/mol PubChem (Computed)[1]

XLogP3-AA -0.3 PubChem (Computed)[1]

Hydrogen Bond Donor Count 1 PubChem (Computed)[1]

Hydrogen Bond Acceptor

Count
2 PubChem (Computed)[1]

Rotatable Bond Count 3 PubChem (Computed)[1]

Note: Experimental data for properties such as boiling point, melting point, and flash point are

not readily available for 1-Hydroxypentan-3-one. Data for its isomers, such as 2-hydroxy-3-

pentanone, suggest a boiling point of approximately 186.45°C and a flash point of around

53.8°C, but these should not be considered as the definitive properties of 1-Hydroxypentan-3-
one.[3]

Section 4: Handling and Storage
Given its hazardous nature, strict adherence to safety protocols is mandatory when handling

and storing 1-Hydroxypentan-3-one.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid contact with skin and eyes.

Prevent the formation of dust and aerosols.

Use non-sparking tools to prevent ignition sources.
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Take precautionary measures against static discharge.

Do not eat, drink, or smoke in areas where the chemical is handled.

Storage:

Keep the container tightly closed.

Store in a dry, cool, and well-ventilated place.

Keep away from heat, sparks, open flames, and hot surfaces.

Store separately from incompatible materials such as oxidizing agents.

Section 5: Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn to minimize exposure to 1-
Hydroxypentan-3-one.

Protection Type Recommendation

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) standards.

Skin Protection

Wear fire/flame resistant and impervious

clothing. Handle with chemical-resistant gloves

(e.g., nitrile rubber). Gloves must be inspected

prior to use.

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with an

appropriate cartridge.

Body Protection
Wear appropriate protective clothing to prevent

skin exposure.

Section 6: First-Aid Measures
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In case of exposure, immediate medical attention is crucial. The following are first-aid

recommendations:

Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.

Eye Contact
Rinse with pure water for at least 15 minutes.

Seek immediate medical attention.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.

Section 7: Fire-Fighting Measures
1-Hydroxypentan-3-one is a flammable liquid.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Specific Hazards: Vapors may form explosive mixtures with air.

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

Section 8: Accidental Release Measures
In the event of a spill, follow these procedures to mitigate the hazard.

Personal Precautions: Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.

Remove all sources of ignition. Evacuate personnel to safe areas.
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains.

Containment and Cleaning: Collect spillage with a non-combustible absorbent material (e.g.,

sand, earth, diatomaceous earth, vermiculite) and place it in a container for disposal

according to local regulations. Use spark-proof tools and explosion-proof equipment.

Experimental Protocols
Detailed experimental protocols for specific applications of 1-Hydroxypentan-3-one are not

publicly available. The handling and safety procedures outlined in this guide are based on the

known hazards of the substance and general laboratory safety practices. Researchers should

develop specific protocols based on their experimental design, incorporating the safety

information provided herein.

Visualizations
Chemical Spill Response Workflow

The following diagram illustrates the logical workflow for responding to a chemical spill of 1-
Hydroxypentan-3-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Hydroxypentan-3-one | C5H10O2 | CID 11062321 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. PubChemLite - 1-hydroxypentan-3-one (C5H10O2) [pubchemlite.lcsb.uni.lu]

3. Page loading... [guidechem.com]

To cite this document: BenchChem. [1-Hydroxypentan-3-one safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13458335#1-hydroxypentan-3-one-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b13458335?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hydroxypentan-3-one
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hydroxypentan-3-one
https://pubchemlite.lcsb.uni.lu/e/compound/11062321
https://www.guidechem.com/dictionary/en/5704-20-1.html
https://www.benchchem.com/product/b13458335#1-hydroxypentan-3-one-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b13458335#1-hydroxypentan-3-one-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b13458335#1-hydroxypentan-3-one-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b13458335#1-hydroxypentan-3-one-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13458335?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13458335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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